(4-Bromothiophen-2-yl)(7-phenyl-1,4-thiazepan-4-yl)methanone

• IUPAC Name: (4-bromothiophen-2-yl)-(7-phenyl-1,4-thiazepan-4-yl)methanone
• InChI: InChI=1S/C16H16BrNOS2/c17-13-10-15(21-11-13)16(19)18-7-6-14(20-9-8-18)12-4-2-1-3-5-12/h1-5,10-11,14H,6-9H2
• InChI Key: FIIWRZTXAVOLAU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CC=C2)C(=O)C3=CC(=CS3)Br
• Molecular Formula: C16H16BrNOS2
• Molecular Weight: 382.3 g/mol

Description

(4-Bromothiophen-2-yl)(7-phenyl-1,4-thiazepan-4-yl)methanone, also known as BPTM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. BPTM belongs to the thiazepane class of compounds and has been shown to exhibit promising biological activity in various studies.

Scientific Research Applications

Synthesis and Biological Properties

• Synthesis and Antioxidant Properties : Studies have reported the synthesis of bromophenol derivatives and evaluated their antioxidant properties. For instance, Çetinkaya et al. (2012) synthesized bromophenol derivatives from bromination and demethylation reactions. These compounds demonstrated effective antioxidant power, suggesting their potential use due to promising antioxidant properties (Çetinkaya, Göçer, Menzek, & Gülçin, 2012).

• Antibacterial and Antitumor Activities : Shahana and Yardily (2020) synthesized novel compounds featuring the thiophene-2-yl)methanone moiety, characterized them, and conducted a docking study to understand their antibacterial activity. This indicates the potential of such compounds in developing new antibacterial agents (Shahana & Yardily, 2020).

• Optoelectronic Properties and DFT Studies : Swaroop et al. (2018) synthesized aryl-substituted bithiophenes, including thiophen-2-yl)methanone derivatives, and explored their optoelectronic properties. The study utilized DFT calculations to elucidate the properties of these compounds, highlighting their potential in material science (Swaroop, Tabasi, Zhao, & Georghiou, 2018).

• Carbonic Anhydrase Inhibitory Properties : Balaydın et al. (2012) synthesized bromophenol derivatives and evaluated their inhibitory activity against human carbonic anhydrase II, demonstrating their potential as drug candidates for treating conditions like glaucoma and epilepsy (Balaydın, Soyut, Ekinci, Göksu, Beydemir, Menzek, & Şahin, 2012).